1-Chloropentane
1-Chloropentane
Amyl chloride appears as a clear colorless to light-brown liquid with an aromatic odor. Flash point may vary from 35 to 54°F. Less dense than water and insoluble in water. Hence floats on water. Vapors are heavier than air. Vapors may be narcotic in high concentrations.
Brand Name:
Vulcanchem
CAS No.:
543-59-9
VCID:
VC0165111
InChI:
InChI=1S/C5H11Cl/c1-2-3-4-5-6/h2-5H2,1H3
SMILES:
CCCCCCl
Molecular Formula:
C5H11Cl
Molecular Weight:
106.59 g/mol
1-Chloropentane
CAS No.: 543-59-9
Reference Standards
VCID: VC0165111
Molecular Formula: C5H11Cl
Molecular Weight: 106.59 g/mol
CAS No. | 543-59-9 |
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Product Name | 1-Chloropentane |
Molecular Formula | C5H11Cl |
Molecular Weight | 106.59 g/mol |
IUPAC Name | 1-chloropentane |
Standard InChI | InChI=1S/C5H11Cl/c1-2-3-4-5-6/h2-5H2,1H3 |
Standard InChIKey | SQCZQTSHSZLZIQ-UHFFFAOYSA-N |
SMILES | CCCCCCl |
Canonical SMILES | CCCCCCl |
Boiling Point | 226 °F at 760 mm Hg (USCG, 1999) 107.9 °C |
Colorform | Liquid Colorless liquid |
Density | 0.8834 at 68 °F (USCG, 1999) 0.8820 g/cu cm at 20 °C |
Flash Point | 34 °F (USCG, 1999) 12 °C (54 °F) - closed cup 55 °F (13 °C) - closed cup 55 °F (13 °C) (Open Cup) |
Melting Point | -146 °F (USCG, 1999) -99 °C |
Physical Description | Amyl chloride appears as a clear colorless to light-brown liquid with an aromatic odor. Flash point may vary from 35 to 54°F. Less dense than water and insoluble in water. Hence floats on water. Vapors are heavier than air. Vapors may be narcotic in high concentrations. |
Description | Amyl chloride appears as a clear colorless to light-brown liquid with an aromatic odor. Flash point may vary from 35 to 54°F. Less dense than water and insoluble in water. Hence floats on water. Vapors are heavier than air. Vapors may be narcotic in high concentrations. |
Shelf Life | Stable under recommended storage conditions. |
Solubility | In water, 197 mg/L at 25 °C Insoluble in water Miscible with alcohol, ether Miscible with ethanol, ethyl ether; soluble in benzene, carbon tetrachloride; very soluble in chloroform |
Synonyms | Pentyl chloride, AMYL CHLORIDE |
Vapor Density | 3.67 (Air = 1) |
Vapor Pressure | 32.9 mm Hg at 25 °C |
PubChem Compound | 10977 |
Last Modified | Nov 11 2021 |
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